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Compound of Interest

Compound Name: Pivagabine

Cat. No.: B1207565

The proper disposal of Pivagabine, a psychoactive compound, is a critical aspect of laboratory
safety, environmental responsibility, and regulatory compliance. Due to its hazardous
characteristics, including acute oral toxicity and significant, long-lasting toxicity to aquatic life, it
Is imperative that researchers, scientists, and drug development professionals adhere to
stringent disposal protocols. This guide provides essential, step-by-step information to ensure
the safe handling and disposal of Pivagabine waste.

Hazard Profile of Pivagabine

Understanding the hazards associated with Pivagabine is the first step in ensuring safe
handling and disposal. The following table summarizes its classification according to the
Globally Harmonized System (GHS).[1]
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Hazard Classification GHS Hazard Code Description
Acute Toxicity, Oral Category 4, H302 Harmful if swallowed.[1]
Acute Aquatic Toxicity Category 1, H400 Very toxic to aquatic life.[1]

) ] o Very toxic to aquatic life with
Chronic Aquatic Toxicity Category 1, H410 ]

long lasting effects.[1]

Skin Corrosion/Irritation Category 2, H315 Causes skin irritation.[2]
Serious Eye Damage/Irritation Category 2A, H319 Causes serious eye irritation.

. . May cause respiratory
Specific Target Organ Toxicity Category 3, H335 ritati
irritation.

Standard Operating Procedure for Pivagabine
Disposal

This procedure outlines the necessary steps for the safe disposal of Pivagabine from a
laboratory setting. The primary and mandatory route of disposal is through a licensed and
approved waste disposal service, coordinated by your institution's Environmental Health and
Safety (EHS) department. Under no circumstances should Pivagabine be disposed of down
the drain or in regular, non-hazardous trash.

Step 1: Personal Protective Equipment (PPE)

Before handling Pivagabine in any form (pure substance, solutions, or contaminated
materials), ensure you are wearing appropriate PPE.

» Hand Protection: Impervious gloves (e.g., nitrile).
o Eye Protection: Safety goggles with side-shields.

o Body Protection: A standard laboratory coat. Impervious clothing may be required for larger
guantities or spill cleanup.

» Respiratory Protection: Use in a well-ventilated area. A suitable respirator may be necessary
if dust or aerosols can be generated.
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Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent accidental mixing with incompatible materials and to
ensure compliant disposal.

o Designate a Waste Container: Use a dedicated, leak-proof container that is compatible with
Pivagabine. The container must have a secure, tight-fitting lid.

e Collect All Forms of Waste: This includes:

[e]

Expired or unused pure Pivagabine.

o

Contaminated materials (e.g., pipette tips, weighing paper, gloves, absorbent pads).

[¢]

Solutions containing Pivagabine.

[¢]

Empty stock containers (unless thoroughly decontaminated).

e Do Not Mix: Do not mix Pivagabine waste with other waste streams unless explicitly
permitted by your EHS department.

Step 3: Labeling of Waste Container

Accurate and clear labeling is a critical compliance and safety step.

e Attach a Hazardous Waste Label: As soon as you begin adding waste to the container, affix
your institution's official hazardous waste label.

o Complete the Label: Clearly write the following information:

The words "Hazardous Waste".

o

[¢]

Full chemical name: "Pivagabine".

[¢]

Associated hazards (e.g., "Toxic," "Environmental Hazard").

Accumulation start date.

o

o

The specific constituents and their estimated concentrations if in a solution.
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Step 4: Storage of Waste

Store the labeled hazardous waste container in a designated and secure location pending
pickup.

e Location: Store in a well-ventilated, secondary containment bin within a satellite
accumulation area or your main chemical storage area.

e Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

e Security: Ensure the storage area is secure to prevent unauthorized access.

Step 5: Arranging for Disposal

The final disposal must be handled by professionals.

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to schedule a pickup for the hazardous waste.

o Follow Institutional Protocols: Adhere to all specific procedures your institution has for waste
pickup requests.

o Documentation: Retain any documentation or receipts provided by EHS or the waste
disposal contractor as a record of proper disposal.

Emergency Procedures: Accidental Spills

In the event of a Pivagabine spill, immediate and proper cleanup is necessary to mitigate
exposure and environmental release.

o Ensure Safety: Evacuate non-essential personnel. Ensure the area is well-ventilated. Avoid
breathing any dust or vapors.

o Contain the Spill: Prevent the spill from spreading or entering drains.
e Cleanup:

o For solid spills: Carefully sweep or scoop the material into the designated Pivagabine
waste container. Avoid generating dust.
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o For liquid spills: Absorb the solution with an inert, liquid-binding material (e.g., diatomite,
universal binders). Place the contaminated absorbent material into the hazardous waste
container.

o Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with
alcohol. All cleaning materials must also be disposed of as hazardous waste.

e Report: Report the spill to your laboratory supervisor and EHS department, following your
institution's reporting policy.

Pivagabine Disposal Workflow

The following diagram illustrates the logical workflow for the proper management and disposal
of Pivagabine waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1207565?utm_src=pdf-body
https://www.benchchem.com/product/b1207565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Generation & Handling

Pivagabine Waste Generated
(Unused chemical, contaminated items, solutions)

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate into a Designated,
Leak-Proof Waste Container

Y

Label Container Clearly

(‘Hazardous Waste', 'Pivagabine’)

Y

Store Securely in a Designated Area

]
:When container is full
or pickup is scheduled
1

I
Disposal & Dgcumentation

Contact Institutional EHS
to Schedule Waste Pickup

Y

EHS / Licensed Contractor
Collects Waste Container

Y

Waste Transported to an
Approved Waste Disposal Plant

A

Final Disposal via

High-Temperature Incineration (Typical)

Y

Retain Disposal Records

Emergency Event

Accidental Spill Occurs
Contain Spill & Prevent Entry to Drains Report Spill to Supervisor & EHS

Clean Up Using Inert Absorbent

Place Cleanup Debris in Waste Container

Add to existing
or new container

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1207565?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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